Cas no 2680663-69-6 (benzyl 4-(fluoromethyl)-2-azaspiro4.4nonane-2-carboxylate)

• Product Name: benzyl 4-(fluoromethyl)-2-azaspiro4.4nonane-2-carboxylate
• CAS No: 2680663-69-6
• MF: C₁₇H₂₂FNO₂
• MW: 291.360488414764
• CID: 5632095
• PubChem ID: 165923050
• Update Time: 2025-08-05

benzyl 4-(fluoromethyl)-2-azaspiro4.4nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28288493
• benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate
• 2680663-69-6
• benzyl 4-(fluoromethyl)-2-azaspiro4.4nonane-2-carboxylate

• Inchi： 1S/C17H22FNO2/c18-10-15-11-19(13-17(15)8-4-5-9-17)16(20)21-12-14-6-2-1-3-7-14/h1-3,6-7,15H,4-5,8-13H2
• InChI Key： JJEFLJCMWWNIKL-UHFFFAOYSA-N
• SMILES： FCC1CN(C(=O)OCC2C=CC=CC=2)CC21CCCC2

Computed Properties

• Exact Mass: 291.16345711g/mol
• Monoisotopic Mass: 291.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 4-(fluoromethyl)-2-azaspiro4.4nonane-2-carboxylate

Benzyl 4-(Fluoromethyl)-2-Azaspiro[4.4]Nonane-2-Carboxylate: A Comprehensive Overview

The compound benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate (CAS No: 2680663-69-6) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug design and delivery systems. Recent advancements in synthetic methodologies have enabled the precise synthesis and characterization of this compound, making it a subject of interest for both academic and industrial researchers.

Benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. In this case, the spiro structure is formed between a piperidine ring and a six-membered ring containing a fluoromethyl substituent. The benzyl group attached to the carboxylic acid moiety adds to the compound's versatility, enabling it to participate in various chemical reactions such as esterification and amidation. These properties make it an ideal candidate for exploring its role in medicinal chemistry, particularly in the development of bioactive molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique pharmacokinetic profiles and enhanced bioavailability. The presence of a fluoromethyl group in benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate positions it as a promising candidate for exploring fluorinated analogs of existing drugs. Researchers have demonstrated that fluorination can significantly alter the physicochemical properties of molecules, leading to improved therapeutic outcomes. For instance, fluorinated derivatives of this compound have shown potential in targeting specific receptors and enzymes, making them valuable leads for drug development.

The synthesis of benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The spiro structure is typically achieved through ring-closing reactions, which require precise control over reaction conditions to ensure high yields and stereochemical integrity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, enabling the production of enantiomerically pure compounds that are critical for pharmacological studies.

In terms of applications, benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate has been explored as a building block for constructing complex molecular architectures. Its spiro structure provides a rigid framework that can be further functionalized to create libraries of compounds with diverse biological activities. For example, researchers have utilized this compound as a precursor for synthesizing bioactive molecules targeting neurodegenerative diseases, cancer, and inflammatory conditions.

Moreover, the compound's compatibility with various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has facilitated its characterization at both molecular and atomic levels. These insights into its structure-function relationships have been instrumental in guiding its optimization for specific applications.

In conclusion, benzyl 4-(fluoromethyl)-2-azaspiro[4.4]nonane-2-carboxylate (CAS No: 2680663-69-6) stands out as a versatile compound with immense potential in pharmaceutical research and beyond. Its unique structural features, combined with recent advances in synthetic methodologies and drug discovery strategies, position it as a key player in the development of innovative therapeutic agents.